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Compound of Interest

Compound Name: HSD17B13-IN-80-d3

Cat. No.: B15138779

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of HSD17B13-IN-80-d3, a deuterated inhibitor of the 17p3-Hydroxysteroid
dehydrogenase 13 enzyme. Given the absence of a specific Safety Data Sheet (SDS), this
guide synthesizes available information and establishes best practices based on general
laboratory safety standards for handling research chemicals of unknown toxicity.

Personal Protective Equipment (PPE)

When handling HSD17B13-IN-80-d3, a comprehensive approach to personal protection is
mandatory to minimize exposure and ensure a safe laboratory environment. The following table
outlines the recommended PPE.
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Equipment Specification Purpose

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash ) )
and airborne patrticles.
goggles.
Chemical-resistant gloves Prevents skin contact with the

Hand Protection o
(e.g., nitrile). compound.

Protects clothing and skin from

Body Protection Laboratory coat. )
spills.

Use in a well-ventilated area or  Minimizes inhalation of any

Respiratory Protection ]
under a chemical fume hood. dust or aerosols.

Note: This information is based on general laboratory safety guidelines. A formal risk

assessment should be conducted prior to handling.

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of HSD17B13-IN-80-d3 and
ensuring the safety of laboratory personnel.

Storage:
Form Temperature Duration
Powder -20°C Refer to Certificate of Analysis
In solvent -80°C Refer to Certificate of Analysis

Note: The storage recommendations for the non-deuterated analog, HSD17B13-IN-8, are
-20°C for the powder form (up to 3 years) and -80°C in solvent (up to 6 months)[1]. Itis
reasonable to assume similar stability for the deuterated version, but always refer to the
supplier's Certificate of Analysis for specific recommendations.

Handling:
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» Weighing and Aliquoting: Perform in a designated area, such as a chemical fume hood, to
control potential dust.

 Dissolving: This compound is soluble in DMSO.

e Cross-Contamination: Use dedicated lab equipment and thoroughly clean all surfaces after
use.

Disposal Plan

All waste containing HSD17B13-IN-80-d3 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

Solid Waste .

labeled hazardous waste container.

Collect in a sealed, labeled, and compatible
Liquid Waste hazardous waste container. Do not pour down

the drain.

Any materials (e.g., pipette tips, gloves, lab
Contaminated Materials coats) that come into contact with the compound

should be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates a standard workflow for handling HSD17B13-IN-80-d3 in a
research setting.
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Figure 1. Experimental Workflow for HSD17B13-IN-80-d3 Handling
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Figure 1. Experimental Workflow for HSD17B13-IN-80-d3 Handling
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HSD17B13 Signaling Pathway

HSD17B13 is a lipid droplet-associated protein primarily expressed in the liver. Its activity is
implicated in lipid metabolism and inflammation. Inhibition of HSD17B13 is being explored as a
therapeutic strategy for non-alcoholic fatty liver disease (NAFLD). The enzyme is known to be
involved in pathways that regulate inflammation, such as the NF-kB and MAPK signaling

HSD17B13-IN-80-d3

pathways.

Figure 2. Putative HSD17B13 Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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